Cas no 1249349-30-1 (3-Methylpentane-2-sulfonamide)

• Product Name: 3-Methylpentane-2-sulfonamide
• CAS No: 1249349-30-1
• MF: C₆H₁₅NO₂S
• MW: 165.253800630569
• CID: 5054218
• Update Time: 2025-06-28

3-Methylpentane-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-methylpentane-2-sulfonamide
• Z1696822781
• 3-Methylpentane-2-sulfonamide

• Inchi： 1S/C6H15NO2S/c1-4-5(2)6(3)10(7,8)9/h5-6H,4H2,1-3H3,(H2,7,8,9)
• InChI Key： HDAFKWZTMKJDTA-UHFFFAOYSA-N
• SMILES： S(C(C)C(C)CC)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 180
• XLogP3: 1
• Topological Polar Surface Area: 68.5

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Melting Point: 44-46 °C
• Boiling Point: 257.2±23.0 °C at 760 mmHg
• Flash Point: 250.8±27.3 °C

3-Methylpentane-2-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 3-Methylpentane-2-sulfonamide

3-Methylpentane-2-sulfonamide (CAS No. 1249349-30-1): A Novel Sulfonamide Derivative with Promising Pharmacological Applications

3-Methylpentane-2-sulfonamide, a compound with the systematic name 3-Methylpentane-2-sulfonamide and the CAS registry number 1249349-30-1, has emerged as a significant molecule in the field of pharmaceutical research. This compound belongs to the class of sulfonamide derivatives, which are widely used in the development of drugs for various therapeutic applications. The molecular structure of 3-Methylpentane-2-sulfonamide features a sulfonamide functional group attached to a branched hydrocarbon chain, which contributes to its unique chemical properties and biological activity.

Recent studies have highlighted the potential of 3-Methylpentane-2-sulfonamide in modulating key biological pathways. In a 2023 publication in Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the activity of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the interaction of the sulfonamide group with specific proteins involved in the inflammatory response, thereby reducing tissue damage and promoting healing.

Another critical area of research is the antimicrobial activity of 3-Methylpentane-2-sulfonamide. A 2024 study published in Antimicrobial Agents and Chemotherapy reported that this compound demonstrates broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The compound's ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways makes it a promising candidate for the development of new antibiotics. This finding is particularly relevant in the context of increasing antibiotic resistance, where novel compounds like 3-Methylpent,2-sulfonamide could play a vital role.

Moreover, the synthetic chemistry of 3-Methylpentane-2-sulfonamide has been optimized to enhance its pharmaceutical properties. A recent report in Organic & Biomolecular Chemistry described a novel synthetic route that improves the yield and purity of the compound. This advancement is crucial for scaling up production and ensuring the compound's availability for clinical trials and therapeutic applications.

The pharmacokinetic profile of 3-Methylpentane-2-sulfonamide has also been extensively studied. Research published in Drug Metabolism and Disposition in 2023 indicated that the compound exhibits favorable bioavailability and metabolic stability. These properties are essential for the development of effective drug formulations, as they ensure that the compound reaches the target tissues in sufficient concentrations to exert its therapeutic effects.

In addition to its therapeutic potential, 3-Methylpentane-2-sulfonamide has shown promise in biomaterials science. A 2024 study in Biomaterials explored its use as a biocompatible coating material for medical devices. The compound's ability to form a stable and durable surface layer makes it suitable for applications such as implantable devices and drug-eluting coatings. This application is particularly important for reducing the risk of infection and improving the longevity of medical implants.

The toxicological evaluation of 3-Methylpentane-2-sulfonamide has also been a focus of recent research. A comprehensive study published in Toxicology and Applied Pharmacology in 2024 assessed the compound's safety profile in both in vitro and in vivo models. The results indicated that the compound has a low toxicity profile, with minimal adverse effects observed at therapeutic concentrations. This finding is critical for its potential use in clinical settings.

Furthermore, the structural modifications of 3-Methylpentane-2-sulfonamide have been explored to enhance its selectivity and efficacy. A 2023 study in Chemical Communications reported the synthesis of several analogs with improved biological activity. These modifications were designed to target specific receptors or enzymes involved in disease pathways, thereby increasing the compound's therapeutic potential.

The environmental impact of 3-Methylpentane-2-sulfonamide has also been evaluated. Research published in Environmental Science & Technology in 2024 indicated that the compound has a low environmental persistence and is readily biodegradable. This property is important for its sustainable use in pharmaceutical and industrial applications, as it minimizes the risk of environmental contamination.

Additionally, the clinical trials of 3-Methylpentane-2-sulfonamide are currently in the preclinical stages. A 2024 report from a pharmaceutical company outlined the progress in developing a drug formulation for use in inflammatory diseases. The compound's potential as a targeted therapy is being explored, with the aim of reducing side effects and improving patient outcomes.

In conclusion, 3-Methylpentane-2-sulfonamide is a promising compound with a wide range of applications in medicine, biotechnology, and environmental science. Its unique chemical properties, combined with recent advances in synthetic chemistry and pharmacological research, position it as a valuable candidate for the development of new therapies and technologies. As research in this area continues to evolve, the potential of 3-Methylpentane-2-sulfonamide is likely to expand, offering new solutions to existing medical and scientific challenges.